Cas no 1203709-19-6 (2-Bromo-1-(5-fluoropyridin-3-yl)ethan-1-one hydrobromide)

• Product Name: 2-Bromo-1-(5-fluoropyridin-3-yl)ethan-1-one hydrobromide
• CAS No: 1203709-19-6
• MF: C₇H₆Br₂FNO
• MW: 298.935043811798
• MDL: MFCD28397509
• CID: 4577131
• PubChem ID: 86720746
• Update Time: 2025-06-27

2-Bromo-1-(5-fluoropyridin-3-yl)ethan-1-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(5-fluoropyridin-3-yl)ethan-1-one hydrobromide
• 2-Bromo-1-(5-fluoropyridin-3-yl)ethanone hydrobromide
• 2-bromo-1-(5-fluoropyridin-3-yl)ethanone;hydrobromide
• 2-Bromo-1-(5-fluoropyridin-3-yl)ethan-1-one hydrobromide

• MDL： MFCD28397509
• Inchi： 1S/C7H5BrFNO.BrH/c8-2-7(11)5-1-6(9)4-10-3-5;/h1,3-4H,2H2;1H
• InChI Key： PWLCWYMDYCCCLL-UHFFFAOYSA-N
• SMILES： BrCC(C1C=NC=C(C=1)F)=O.Br

Computed Properties

• Exact Mass: 298.87797 g/mol
• Monoisotopic Mass: 296.88002 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• Molecular Weight: 298.93

Additional information on 2-Bromo-1-(5-fluoropyridin-3-yl)ethan-1-one hydrobromide

2-Bromo-1-(5-fluoropyridin-3-yl)ethan-1-one hydrobromide (CAS No. 1203709-19-6)

The compound 2-Bromo-1-(5-fluoropyridin-3-yl)ethan-1-one hydrobromide, with the CAS registry number 1203709-19-6, is a notable organic compound that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a fluorine atom at the 5-position and a bromo group attached to a ketone moiety. The hydrobromide salt form further enhances its stability and solubility properties, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the potential of this compound as a precursor in the development of bioactive molecules, particularly in the context of drug discovery. Researchers have explored its role in the synthesis of heterocyclic compounds, which are often associated with therapeutic applications. For instance, the incorporation of the 5-fluoropyridin group into larger molecular frameworks has been shown to enhance pharmacokinetic properties such as bioavailability and metabolic stability.

The structural features of this compound, including the electron-withdrawing groups like bromine and fluorine, play a crucial role in modulating its reactivity and selectivity during synthetic transformations. These groups not only influence the electronic environment of the molecule but also facilitate key reactions such as nucleophilic substitutions and condensations, which are essential in organic synthesis.

In terms of applications, this compound has been utilized in the construction of complex natural product analogs and synthetic intermediates. Its ability to undergo various cross-coupling reactions, such as Suzuki-Miyaura couplings, has made it an invaluable building block in modern organic chemistry. Furthermore, its compatibility with diverse reaction conditions allows for its integration into multi-step synthesis protocols, thereby expanding its utility in both academic and industrial settings.

From a mechanistic perspective, the hydrobromide salt form of this compound provides a stable source of bromide ions, which can act as leaving groups in substitution reactions. This property is particularly advantageous in processes requiring precise control over reaction kinetics and regioselectivity. Recent advancements in asymmetric catalysis have also opened new avenues for the enantioselective synthesis of derivatives based on this compound.

Looking ahead, ongoing research continues to uncover novel applications for 2-Bromo-1-(5-fluoropyridin-3-yl)ethan-1-one hydrobromide. Its role as a versatile intermediate is expected to grow with advancements in synthetic methodologies and an increasing demand for structurally complex molecules in pharmaceutical research.